Cas no 941905-54-0 (N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• CAS No: 941905-54-0
• MF: C₁₉H₂₃ClN₂O₃S₂
• MW: 426.980521440506
• CID: 5830266
• PubChem ID: 16837009
• Update Time: 2025-06-03

N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• 941905-54-0
• AKOS024634138
• F2267-0539
• N-(4-chlorophenethyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• N-[2-(4-chlorophenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

• Inchi： 1S/C19H23ClN2O3S2/c20-16-8-6-15(7-9-16)10-11-21-18(23)14-17-4-1-2-12-22(17)27(24,25)19-5-3-13-26-19/h3,5-9,13,17H,1-2,4,10-12,14H2,(H,21,23)
• InChI Key： TXDZRFYJLBXREJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)CC1CCCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 426.0838626g/mol
• Monoisotopic Mass: 426.0838626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

Research Briefing on N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 941905-54-0)

Recent studies on N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 941905-54-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzyme pathways involved in inflammatory and neurodegenerative diseases.

The synthesis and characterization of 941905-54-0 have been detailed in several recent publications, emphasizing its high yield and purity under optimized reaction conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the molecular structure and stability of this compound. These studies provide a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological targets. For instance, 941905-54-0 has shown significant inhibitory activity against specific sulfotransferases, which are implicated in various pathological conditions. The compound's ability to cross the blood-brain barrier has also been investigated, suggesting its potential applicability in treating central nervous system disorders.

Mechanistic insights into the action of N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide reveal its interaction with critical amino acid residues in the active site of target enzymes. Molecular docking simulations and X-ray crystallography studies have provided a detailed understanding of these interactions, paving the way for structure-activity relationship (SAR) optimization to enhance its therapeutic profile.

Despite these promising findings, challenges remain in the clinical translation of 941905-54-0. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on derivatization and formulation strategies to overcome these limitations while maintaining the compound's pharmacological efficacy.

In conclusion, N-2-(4-chlorophenyl)ethyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Ongoing research aims to explore its full therapeutic potential and address the remaining challenges to bring this compound closer to clinical application.